Iron(3+) pentadecanoate

• CAS No.: 99116-27-5
• Molecular Formula: C45H87FeO6
• Molecular Weight: 780.0 g/mol
• IUPAC Name: iron(3+);pentadecanoate
• InChI: InChI=1S/3C15H30O2.Fe/c3*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17;/h3*2-14H2,1H3,(H,16,17);/q;;;+3/p-3
• InChI Key: ICNOKEQYOALILV-UHFFFAOYSA-K
• Canonical SMILES: CCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCC(=O)[O-].[Fe+3]

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

Iron(3+) pentadecanoate can be synthesized through the reaction of iron(III) chloride with pentadecanoic acid in an organic solvent. The reaction typically involves heating the mixture to facilitate the formation of the this compound complex. The general reaction is as follows:

$$\text{FeCl}_3 + 3 \text{C}_{15}\text{H}_{31}\text{COOH} \rightarrow \text{Fe(C}_{15}\text{H}_{31}\text{COO})_3 + 3 \text{HCl}$$FeCl3​+3C15​H31​COOH→Fe(C15​H31​COO)3​+3HCl

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions, such as temperature, solvent, and concentration, are optimized to ensure high yield and purity of the product. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

Iron(3+) pentadecanoate can undergo various chemical reactions, including:

Oxidation: The iron(3+) center can be reduced to iron(2+) under certain conditions.

Substitution: Ligands coordinated to the iron center can be substituted with other ligands.

Complexation: this compound can form complexes with other molecules or ions.

Common Reagents and Conditions

Oxidation: Reducing agents such as sodium borohydride can be used to reduce iron(3+) to iron(2+).

Substitution: Ligand exchange reactions can be carried out using various ligands in the presence of a suitable solvent.

Complexation: Complexation reactions can be performed in aqueous or organic solvents, depending on the nature of the ligands and the desired complex.

Major Products Formed

Oxidation: Iron(2+) pentadecanoate and other reduced iron species.

Substitution: New iron complexes with different ligands.

Scientific Research Applications

Iron(3+) pentadecanoate has several scientific research applications, including:

Chemistry: Used as a precursor for the synthesis of other iron complexes and as a catalyst in organic reactions.

Biology: Investigated for its potential role in biological systems and its interaction with biomolecules.

Medicine: Explored for its potential therapeutic applications, including as an antimicrobial agent.

Industry: Utilized in the production of specialized materials and as a component in various industrial processes.

Mechanism of Action

The mechanism of action of iron(3+) pentadecanoate involves its ability to coordinate with various ligands and participate in redox reactions. The iron center can undergo oxidation and reduction, facilitating electron transfer processes. The molecular targets and pathways involved depend on the specific application and the nature of the ligands coordinated to the iron center.

Comparison with Similar Compounds

Iron(3+) pentadecanoate can be compared with other iron(3+) carboxylates, such as iron(3+) acetate and iron(3+) stearate. These compounds share similar coordination chemistry but differ in the length and structure of the carboxylate ligands. The unique properties of this compound, such as its solubility and reactivity, make it suitable for specific applications where other iron(3+) carboxylates may not be as effective.

List of Similar Compounds

• Iron(3+) acetate
• Iron(3+) stearate
• Iron(3+) oxalate
• Iron(3+) citrate

These compounds can be used in similar applications but may exhibit different properties due to variations in their chemical structure.

Biological Activity

Iron(3+) pentadecanoate, a complex of iron with pentadecanoic acid, has garnered attention in recent research due to its potential biological activities. This article reviews the compound's mechanisms of action, biological significance, and implications for health based on available literature.

Chemical Structure and Properties

This compound can be represented by the formula $\text{Fe C}_{15}\text{H}_{30}\text{O}_2)_3$. The compound consists of a central iron ion coordinated with three pentadecanoate ligands. This structure is crucial as it influences the compound's solubility, stability, and interaction with biological systems.

Biological Significance of Iron

Iron is an essential trace element that plays a pivotal role in various biological processes, including oxygen transport, DNA synthesis, and electron transport in cellular respiration. The specific role of iron in insulin secretion and glucose metabolism has been highlighted in studies focusing on pancreatic beta-cell function . Iron deficiency or overload can lead to significant metabolic disturbances.

1. Iron Uptake and Metabolism

This compound may influence iron metabolism through its interaction with cellular uptake mechanisms. Iron enters cells primarily via transferrin receptors or non-transferrin-bound iron (NTBI) pathways . Once inside the cell, iron is utilized in various enzymatic reactions, particularly those involving mitochondrial function and energy metabolism.

Table 1: Mechanisms of Iron Uptake in Cells

Mechanism	Description
Transferrin-mediated uptake	Involves binding to transferrin receptors followed by endocytosis
Non-transferrin uptake	Utilizes low-molecular-weight iron complexes for cellular entry

2. Role in Insulin Secretion

Research indicates that iron is critical for the coupling of glucose metabolism to insulin secretion in pancreatic beta-cells. It acts as a cofactor for enzymes involved in the tricarboxylic acid (TCA) cycle and ATP synthesis, which are vital for maintaining insulin release under hyperglycemic conditions .

Case Study: Iron Overload and Toxicity

A notable case involved a Bernese mountain dog that exhibited signs of hepatotoxicity after ingesting an excessive amount of joint supplements containing glucosamine and chondroitin sulfate. Postmortem analysis revealed elevated liver iron levels, suggesting a potential link between high iron concentrations and liver damage despite the absence of direct iron supplementation . This case underscores the importance of monitoring iron levels in clinical settings.

Research Findings on Iron Deficiency

A study examined the effects of iron deficiency on skeletal muscle energetics, revealing that lack of iron impairs oxidative phosphorylation (OXPHOS) and mitochondrial function . The findings suggest that maintaining appropriate iron levels is crucial for muscle health and overall metabolic efficiency.

Potential Therapeutic Applications

Given its role in metabolic processes, this compound could have therapeutic applications in conditions characterized by insulin resistance or metabolic syndrome. Its ability to modulate iron levels may help restore normal metabolic functions in affected tissues.